2-[4-(2,4-Difluorophenyl)-7-methyl-1,4-diazepan-1-yl]pyrimidine-5-carbaldehyde

• IUPAC Name: 2-[4-(2,4-difluorophenyl)-7-methyl-1,4-diazepan-1-yl]pyrimidine-5-carbaldehyde
• InChI: InChI=1S/C17H18F2N4O/c1-12-4-5-22(16-3-2-14(18)8-15(16)19)6-7-23(12)17-20-9-13(11-24)10-21-17/h2-3,8-12H,4-7H2,1H3
• InChI Key: BUESYZUOSXEIQM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CCN1C2=NC=C(C=N2)C=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H18F2N4O
• Molecular Weight: 332.35 g/mol

Description

The compound “2-[4-(2,4-Difluorophenyl)-7-methyl-1,4-diazepan-1-yl]pyrimidine-5-carbaldehyde” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a diazepane ring, which is a seven-membered ring with two nitrogen atoms. The molecule also contains a difluorophenyl group and an aldehyde group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and diazepane rings would give the molecule a certain degree of rigidity. The difluorophenyl group would likely contribute to the molecule’s polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the difluorophenyl group and the aldehyde group could affect its solubility, boiling point, and melting point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain pyrimidine rings work by inhibiting the synthesis of DNA or RNA, thereby preventing the growth of cancer cells.

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promise as a drug, for example, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety in preclinical and clinical trials.